Cas no 486415-37-6 (tert-Butyl 4-isothiocyanatobenzoate)

• Product Name: tert-Butyl 4-isothiocyanatobenzoate
• CAS No: 486415-37-6
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 2602387
• PubChem ID: 57651700
• Update Time: 2025-04-21

tert-Butyl 4-isothiocyanatobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-isothiocyanatobenzoate
• 4-isothiocyanato-benzoic acid t-butyl ester
• 4-isothiocyanato-benzoic acid tert-butyl ester
• tert-Butyl 4-isothiocyanatobenzoate, >=97.0% (HPLC)
• SCHEMBL2590530
• DTXSID10401529
• LXVVKZRNRVNESX-UHFFFAOYSA-N
• 486415-37-6
• 4-(tert-Butoxycarbonyl)phenyl isothiocyanate
• tert-Butyl 4-isothiocyanatobenzoate

• MDL： MFCD03453226
• Inchi： 1S/C12H13NO2S/c1-12(2,3)15-11(14)9-4-6-10(7-5-9)13-8-16/h4-7H,1-3H3
• InChI Key： LXVVKZRNRVNESX-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.8

tert-Butyl 4-isothiocyanatobenzoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H317-H332-H334
• Warning Statement： P261-P280-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-32-42
• Safety Instruction： 22-36/37-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：